Cas no 1212797-76-6 ((S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol)

• Product Name: (S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol
• CAS No: 1212797-76-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 3157406
• Update Time: 2025-05-26

(S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol Chemical and Physical Properties

Names and Identifiers

• (S)-3-(3-HYDROXY-4-METHOXYPHENYL)-BETA-ALANINOL
• (S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol
• Benzenepropanol, γ-amino-3-hydroxy-4-methoxy-, (γS)-

• MDL： MFCD07784100
• Inchi： 1S/C10H15NO3/c1-14-10-3-2-7(4-9(10)13)8(5-11)6-12/h2-4,8,12-13H,5-6,11H2,1H3/t8-/m0/s1
• InChI Key： HPSUXIIQUSIQOO-QMMMGPOBSA-N
• SMILES： C(O)[C@@H](C1=CC=C(OC)C(O)=C1)CN

Computed Properties

• Exact Mass: 197.105
• Monoisotopic Mass: 197.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7A^2

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 399.3±42.0 °C(Predicted)
• pka: 9.82±0.10(Predicted)

Additional information on (S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol

Comprehensive Overview of (S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol (CAS No. 1212797-76-6)

(S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol (CAS No. 1212797-76-6) is a chiral organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound features a β-alaninol backbone substituted with a 3-hydroxy-4-methoxyphenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its stereospecificity, as the (S)-enantiomer often exhibits distinct biological activity compared to its (R)-counterpart.

The compound’s CAS No. 1212797-76-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular structure combines a phenolic hydroxyl group and a methoxy group, which are functional moieties frequently explored in drug design for their roles in hydrogen bonding and metabolic stability. Recent studies highlight its relevance in neurological and cardiovascular research, aligning with growing public interest in precision medicine and targeted therapies.

In the context of green chemistry, (S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol has been investigated for its potential as a sustainable synthetic building block. With increasing demand for eco-friendly pharmaceuticals, this compound’s efficient synthesis routes—such as enzymatic catalysis or asymmetric hydrogenation—are hot topics in academic and industrial forums. Searches for "chiral intermediates in drug development" or "phenylalanine derivatives applications" often lead to discussions about this molecule.

From a commercial perspective, the compound’s purity and scalability are frequently queried by manufacturers. Analytical techniques like HPLC and chiral chromatography are essential for quality control, addressing common search terms such as "CAS 1212797-76-6 purity standards". Additionally, its stability under various storage conditions (e.g., temperature-sensitive degradation) is a practical concern for logistics and formulation scientists.

Emerging trends in AI-driven drug discovery have further spotlighted (S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol. Computational models predict its interactions with G-protein-coupled receptors (GPCRs), a trending topic in biopharmaceutical innovation. This aligns with frequent searches like "GPCR modulators 2024" or "chiral compounds in CNS drugs", underscoring its interdisciplinary relevance.

In summary, (S)-3-(3-Hydroxy-4-methoxyphenyl)-β-alaninol (CAS No. 1212797-76-6) exemplifies the intersection of structural elegance and functional versatility. Its applications span medicinal chemistry, process optimization, and computational biology, making it a compound of enduring scientific and industrial interest.